Cas no 52457-01-9 (2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl-)
52457-01-9 structure
Product Name:2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl-
CAS No:52457-01-9
MF:C8H10O2
MW:138.163802623749
CID:359586
PubChem ID:14172319
Update Time:2025-04-19
2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl-
- 1-methylcyclohexa-2,5-diene-1-carboxylic acid
- SCHEMBL1062689
- 52457-01-9
- DTXSID70556908
- AKOS006381627
-
- Inchi: 1S/C8H10O2/c1-8(7(9)10)5-3-2-4-6-8/h3-6H,2H2,1H3,(H,9,10)
- InChI Key: RSUIVFYNKBBBFC-UHFFFAOYSA-N
- SMILES: OC(C1(C)C=CCC=C1)=O
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2,5-Cyclohexadiene-1-carboxylic acid, 1-methyl- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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